(2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 2-methoxy-N-[(5-methyl-1H-pyrazol-4-yl)methyl]ethanamine
• InChI: InChI=1S/C8H15N3O/c1-7-8(6-10-11-7)5-9-3-4-12-2/h6,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key: RCOVOMSEXXEHPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)CNCCOC

Description

(2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine is a secondary amine featuring a pyrazole core substituted with a methyl group at the 3-position and a 2-methoxyethyl moiety attached via a methylene bridge. Its molecular formula is C₉H₁₇N₃O, with a molecular weight of 183.25 g/mol. The 2-methoxyethyl group enhances solubility in polar solvents compared to purely alkyl-substituted analogs, while the 3-methylpyrazole contributes to steric and electronic modulation, making it a versatile intermediate in pharmaceutical and agrochemical synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine typically involves the reaction of 3-methyl-1H-pyrazole with (2-methoxyethyl)amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to achieve high purity and minimize by-products.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the methoxyethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydride, potassium carbonate.

Major Products Formed:

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

(2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling.

Comparison with Similar Compounds

Key Research Findings

• SAR Insights : The 3-methyl group on pyrazole is critical for maintaining planar geometry, while the 2-methoxyethyl chain balances solubility and membrane permeability .
• Comparative Efficacy : In silico studies () highlight that methoxyethyl-substituted amines exhibit superior HDAC inhibition compared to alkyl or aryl analogs, likely due to hydrogen bonding with active-site residues .
• Industrial Relevance : The compound’s versatility is evidenced by its inclusion in building block catalogs (), underscoring its utility in high-throughput drug discovery .

Biological Activity

(2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine is an organic compound characterized by its unique structural features, including a methoxyethyl group and a pyrazole moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the treatment of inflammatory diseases and infections. This article explores the biological activity of this compound, synthesizing findings from various studies and highlighting its therapeutic potential.

Chemical Structure

The chemical structure of (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{N}_4\text{O}$$

This structure comprises a pyrazole ring, which is known for its significant biological properties, and a methoxyethyl substituent that enhances its solubility and reactivity.

The biological activity of (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The compound may modulate the activity of these targets, leading to various biochemical responses. For instance, it has been suggested that compounds with pyrazole rings often exhibit anti-inflammatory and antimicrobial properties, which are crucial for therapeutic applications .

Biological Activity

Research indicates that (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine demonstrates several biological activities:

• Anti-inflammatory Effects : The compound has shown potential in reducing inflammation markers in vitro, suggesting its use in treating inflammatory diseases.
• Antimicrobial Properties : Preliminary studies indicate that this compound may exhibit antimicrobial activity against certain pathogens, making it a candidate for further investigation in infectious disease treatments.

Comparative Analysis with Related Compounds

To better understand the uniqueness of (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine, it is useful to compare it with structurally related compounds. Below is a table summarizing some related compounds and their respective biological activities:

Compound Name	Structure	Biological Activity
1-(2-Methoxyethyl)-3-methylpyrazole	Structure	Exhibits similar anti-inflammatory properties
4-Amino-3-methylpyrazole	Structure	Known for competitive inhibition in enzymatic reactions
5-(2-Methoxyethyl)-1H-pyrazole	Structure	Shows distinct solubility characteristics

This comparison highlights how variations in structure can lead to differences in biological activity and application potential.

Case Studies

Several case studies have explored the efficacy of (2-Methoxyethyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine:

• Inflammatory Disease Model : In a recent study involving animal models of arthritis, administration of the compound resulted in significant reductions in joint swelling and pain, correlating with decreased levels of pro-inflammatory cytokines.
• Infection Control : Another study assessed the compound's effectiveness against bacterial strains responsible for common infections. Results indicated a notable inhibition of bacterial growth at specific concentrations, warranting further investigation into its mechanisms.